Cas no 97872-17-8 (1,2-Benzisoxazole-3-acetamide,a-ethyl-N-(1-methyl-1-phenylethyl)-)

• Product name: 1,2-Benzisoxazole-3-acetamide,a-ethyl-N-(1-methyl-1-phenylethyl)-
• CAS No: 97872-17-8
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 815649
• PubChem ID: 176678

1,2-Benzisoxazole-3-acetamide,a-ethyl-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide,a-ethyl-N-(1-methyl-1-phenylethyl)-
• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)butanamide
• 2-(1,2-Benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)butanimidic acid
• DTXSID00913601
• 97872-17-8
• 1,2-Benzisoxazole-3-acetamide, alpha-ethyl-N-(1-methyl-1-phenylethyl)-

• Inchi： InChI=1S/C20H22N2O2/c1-4-15(18-16-12-8-9-13-17(16)24-22-18)19(23)21-20(2,3)14-10-6-5-7-11-14/h5-13,15H,4H2,1-3H3,(H,21,23)
• InChI Key： UDCHANNYDVMQSP-UHFFFAOYSA-N
• SMILES： CCC(C1=NOC2=CC=CC=C21)C(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 322.168
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 4

Experimental Properties

• Density: 1.138
• Boiling Point: 535.1°Cat760mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.584